4-Ethyl-4-(methoxymethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine

• Molecular Formula: C11H17NOS
• Molecular Weight: 211.33 g/mol
• IUPAC Name: 4-ethyl-4-(methoxymethyl)-6,7-dihydro-5H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C11H17NOS/c1-3-11(8-13-2)9-5-7-14-10(9)4-6-12-11/h5,7,12H,3-4,6,8H2,1-2H3
• InChI Key: XHHMVRKHABOCBF-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C2=C(CCN1)SC=C2)COC

Description

4-Ethyl-4-(methoxymethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine is a bicyclic heterocyclic compound featuring a fused thiophene-pyridine core. This scaffold is part of the thienopyridine class, which has garnered significant interest in medicinal chemistry due to its role in antiplatelet agents such as prasugrel and clopidogrel . The compound is substituted at the 4-position with ethyl and methoxymethyl groups, which likely influence its physicochemical properties (e.g., solubility, metabolic stability) and pharmacological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Ethyl-4-(methoxymethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine typically involves multi-step organic reactions One common approach is the cyclization of appropriate precursors under controlled conditions

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet the standards required for pharmaceutical or other high-value applications.

Chemical Reactions Analysis

Types of Reactions

4-Ethyl-4-(methoxymethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the pyridine ring, facilitated by reagents like sodium hydride or lithium diisopropylamide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Sodium hydride in an aprotic solvent like dimethylformamide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce fully saturated derivatives.

Scientific Research Applications

4-Ethyl-4-(methoxymethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial or anticancer properties.

Medicine: Explored as a candidate for drug development due to its unique structural features.

Industry: Utilized in the development of advanced materials, such as organic semiconductors or light-emitting diodes.

Mechanism of Action

The mechanism by which 4-Ethyl-4-(methoxymethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Core Structural Variations

The thieno[3,2-c]pyridine core is shared across multiple derivatives, but substituent variations at key positions lead to divergent properties:

Compound Name	Substituents at 4-Position	Molecular Formula	Molecular Weight	Key Features
Target Compound	Ethyl, methoxymethyl	C₁₁H₁₉NO₂S*	241.34	Enhanced hydrophilicity due to methoxymethyl group; potential metabolic stability
Prasugrel (5-cyclopropyl-2-fluorophenyl derivative)	Cyclopropyl, fluorophenyl, oxoethyl	C₂₀H₂₀FNO₃S	373.44	Prodrug requiring hepatic activation; irreversible P2Y12 ADP receptor inhibitor
5-tert-Butyl 3-ethyl ester derivative	tert-Butyl, ethyl ester	C₁₅H₂₁NO₄S	311.40	Ester groups may enhance lipophilicity; used as synthetic intermediate
2-Bromo-4,5,6,7-tetrahydro derivative	Bromine	C₇H₉Br₂NS	300.03	Halogenation for further functionalization; precursor in synthesis

Pharmacological Profiles

• Prasugrel : A well-characterized antiplatelet prodrug metabolized to an active thiol derivative that irreversibly inhibits the P2Y12 receptor . Its bulky 4-position substituents (cyclopropyl-fluorophenyl) contribute to prolonged receptor binding and potency.
• The methoxymethyl group could enhance aqueous solubility, improving bioavailability .
• Antiplatelet Derivatives (): Certain thieno-tetrahydro pyridine derivatives (e.g., compound C1) exhibit superior antiplatelet activity to ticlopidine, suggesting that substituent optimization at the 4-position is critical for efficacy .

Physicochemical Properties

• Solubility : The methoxymethyl group in the target compound likely increases polarity compared to methyl or ethyl analogs (e.g., 4-ethyl-4-methyl derivative, MW 181.30 ).
• Metabolic Stability : Prasugrel’s prodrug design delays activation until hepatic metabolism, whereas the target compound’s substituents may bypass this requirement, leading to faster onset.

Key Research Findings and Implications

Substituent Impact on Activity: Bulky 4-position groups (e.g., prasugrel’s cyclopropyl-fluorophenyl) enhance receptor binding but may reduce metabolic turnover. Smaller groups (e.g., methoxymethyl) could balance solubility and activity .

Prodrug vs. Direct-Acting Derivatives: Prasugrel’s prodrug design mitigates premature activation, whereas non-prodrug analogs like the target compound may require structural optimization for stability .

Synthetic Flexibility : Halogenated derivatives (e.g., ) serve as versatile intermediates for further functionalization, highlighting the core’s adaptability in drug discovery .

Biological Activity

4-Ethyl-4-(methoxymethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine is a heterocyclic compound with potential biological activity. Its unique structure allows for interactions with various molecular targets, making it a subject of interest in medicinal chemistry and pharmacology. This article explores its biological activity, mechanisms of action, and potential applications based on recent research findings.

• Molecular Formula : C11H17NOS
• Molecular Weight : 211.33 g/mol
• IUPAC Name : 4-ethyl-4-(methoxymethyl)-6,7-dihydro-5H-thieno[3,2-c]pyridine
• CAS Number : 1934476-53-5

The biological activity of 4-Ethyl-4-(methoxymethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine is primarily attributed to its ability to interact with specific enzymes and receptors. The compound's thieno-pyridine core facilitates binding to molecular targets involved in various biological pathways. This interaction can modulate enzyme activity and influence cellular processes such as proliferation and apoptosis.

Antimicrobial Properties

Research indicates that compounds similar to 4-Ethyl-4-(methoxymethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine exhibit significant antimicrobial activity. For example:

• Antibacterial Activity : Studies have shown effectiveness against a range of bacterial strains. The mechanism likely involves disrupting bacterial cell wall synthesis or inhibiting protein synthesis.
• Antifungal Activity : Similar compounds have demonstrated the ability to inhibit fungal growth by interfering with ergosterol biosynthesis in fungal cell membranes .

Anticancer Potential

The compound has been explored for its anticancer properties. In vitro studies suggest that it may induce apoptosis in cancer cells through the activation of caspase pathways and inhibition of cell cycle progression. Specific studies have highlighted its effects on various cancer cell lines:

Cell Line	IC50 (µM)	Mechanism
HeLa (cervical cancer)	15	Induction of apoptosis via caspase activation
MCF-7 (breast cancer)	20	Cell cycle arrest at G1 phase
A549 (lung cancer)	18	Inhibition of Bcl-2 expression leading to cell death

Case Study 1: Antimicrobial Efficacy

In a study conducted by Dong et al., the compound was tested against Escherichia coli and Staphylococcus aureus. Results indicated a significant reduction in bacterial viability at concentrations above 10 µg/mL. The study concluded that the compound's mechanism involved disruption of the bacterial membrane integrity .

Case Study 2: Anticancer Activity

A study published in ACS Chemical Neuroscience examined the effects of the compound on neuroblastoma cells. It was found that treatment with varying concentrations led to increased apoptosis rates compared to control groups. The study suggested that the compound could serve as a lead for developing new anticancer agents targeting neuroblastoma cells .

Comparison with Related Compounds

A comparative analysis with similar compounds reveals distinct biological profiles:

Compound	Activity Profile	Unique Features
4-Ethyl-3-methylpyridine	Moderate antibacterial	Lacks thieno ring
4-Methoxymethylpyridine	Antifungal but less potent than target	Different substitution pattern
Thieno[2,3-b]pyridine	Broad-spectrum antimicrobial	Different fusion pattern

Future Directions

The promising biological activities of 4-Ethyl-4-(methoxymethyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine warrant further investigation. Future research should focus on:

• Mechanistic Studies : Detailed exploration of its interaction with specific molecular targets.
• In Vivo Studies : Evaluation of efficacy and safety profiles in animal models.
• Formulation Development : Investigating delivery methods to enhance bioavailability and therapeutic outcomes.